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molecular formula C15H27N B1225784 N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)amine

N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)amine

Cat. No. B1225784
M. Wt: 221.38 g/mol
InChI Key: BDKQVCHNTAJNJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05212164

Procedure details

A solution 2.50 g (7.1 mmol) of Part (1) compound in 15 ml of absolute ethanol at room temperature under argon was treated with 1.9 ml (35.57 mmol, 5.0 eq.) of methyl hydrazine and stirred for 2 hours at room temperature and 4 hours at reflux. After cooling and the addition of 7.1 ml (7.1 mmol, 1.0 eq.) of 1M NaOH, the ethanol was removed under reduced pressure. The residue was extracted with 350 ml of ethyl ether and the ether layer washed with 100 ml of lM NaOH, 50 ml of H2O and 50 ml of brine, dried (MgSO4) and evaporated to obtain 1.45 g of crude product. Purification by bulb-to-bulb distillation at 120° C./0.005 mm provided 1.405 g (89%) of title compound as a colorless oil.
[Compound]
Name
solution
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl hydrazine
Quantity
1.9 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
15 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
7.1 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([CH2:16][CH2:17][CH:18]=[C:19]([CH3:26])[CH2:20][CH2:21][CH:22]=[C:23]([CH3:25])[CH3:24])=[CH:3][CH2:4][N:5]1C(=O)C2C(=CC=CC=2)C1=O.CNN.[OH-].[Na+]>C(O)C>[CH2:4]([NH2:5])[CH:3]=[C:2]([CH2:16][CH2:17][CH:18]=[C:19]([CH2:20][CH2:21][CH:22]=[C:23]([CH3:25])[CH3:24])[CH3:26])[CH3:1] |f:2.3|

Inputs

Step One
[Compound]
Name
solution
Quantity
2.5 g
Type
reactant
Smiles
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=CCN1C(C2=CC=CC=C2C1=O)=O)CCC=C(CCC=C(C)C)C
Name
methyl hydrazine
Quantity
1.9 mL
Type
reactant
Smiles
CNN
Name
ethanol
Quantity
15 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
NaOH
Quantity
7.1 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 2 hours at room temperature and 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the ethanol was removed under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
The residue was extracted with 350 ml of ethyl ether
WASH
Type
WASH
Details
the ether layer washed with 100 ml of lM NaOH, 50 ml of H2O and 50 ml of brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to obtain 1.45 g of crude product
CUSTOM
Type
CUSTOM
Details
Purification
DISTILLATION
Type
DISTILLATION
Details
by bulb-to-bulb distillation at 120° C./0.005 mm

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
C(C=C(C)CCC=C(C)CCC=C(C)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.405 g
YIELD: PERCENTYIELD 89%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.